4-(Difluoromethyl)thiophene-3-carboxylic acid
Overview
Description
“4-(Difluoromethyl)thiophene-3-carboxylic acid” is a chemical compound with the molecular formula C6H4F2O2S and a molecular weight of 178.15. It is a derivative of thiophene, a five-membered ring compound containing one sulfur atom .
Molecular Structure Analysis
The molecular structure of “4-(Difluoromethyl)thiophene-3-carboxylic acid” consists of a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms . Attached to this ring are a difluoromethyl group and a carboxylic acid group.Chemical Reactions Analysis
Thiophene derivatives, including “4-(Difluoromethyl)thiophene-3-carboxylic acid”, can participate in a variety of chemical reactions. For example, they can undergo condensation reactions such as the Gewald reaction, the Paal–Knorr reaction, the Fiesselmann synthesis, and the Hinsberg synthesis .Physical And Chemical Properties Analysis
“4-(Difluoromethyl)thiophene-3-carboxylic acid” is a powder that is stored at room temperature .Scientific Research Applications
- Anti-inflammatory Properties : Thiophene-based molecules exhibit anti-inflammatory effects, making them relevant for drug development .
- Anticancer Activity : Certain thiophene derivatives possess anticancer properties, which could be explored further for targeted therapies .
- Antimicrobial Agents : Thiophene compounds have demonstrated antimicrobial activity, suggesting their potential as novel antibiotics .
- Antihypertensive Effects : Some thiophene-based drugs exhibit antihypertensive properties, which could contribute to cardiovascular health .
Material Science and Organic Electronics
Thiophene derivatives play a crucial role in material science and organic electronics:
- Organic Semiconductors : Thiophene-mediated molecules contribute to the development of organic semiconductors, essential for electronic devices like organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
- Corrosion Inhibitors : Thiophene derivatives find applications as corrosion inhibitors in industrial chemistry and material science .
- Light-Emitting Diodes (OLEDs) : The fabrication of OLEDs benefits from thiophene-based materials, enhancing their efficiency and performance .
Synthetic Chemistry and Intermediates
4-(Difluoromethyl)thiophene-3-carboxylic acid serves as an important intermediate in various synthetic pathways:
- Succinate Dehydrogenase Inhibitors (SDHI) : This compound is a key intermediate in the synthesis of SDHIs, a new class of fungicides. Several marketed compounds and those in development share the same scaffold based on this intermediate .
Polymer Chemistry
Thiophene derivatives contribute to polymer synthesis:
Safety And Hazards
This compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
While specific future directions for “4-(Difluoromethyl)thiophene-3-carboxylic acid” are not mentioned in the available literature, thiophene derivatives are a topic of ongoing research due to their potential biological activities and applications in material science . Therefore, it is likely that future research will continue to explore the synthesis, properties, and applications of “4-(Difluoromethyl)thiophene-3-carboxylic acid” and related compounds.
properties
IUPAC Name |
4-(difluoromethyl)thiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F2O2S/c7-5(8)3-1-11-2-4(3)6(9)10/h1-2,5H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADTXYVTWLRXPJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CS1)C(=O)O)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Difluoromethyl)thiophene-3-carboxylic acid | |
CAS RN |
1783508-32-6 |
Source
|
| Record name | 4-(difluoromethyl)thiophene-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-butyl-4-[(E)-(3-methoxy-4-propan-2-yloxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione](/img/structure/B2375984.png)
![6,6-dimethyl-9-(2-nitrophenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one](/img/structure/B2375991.png)
![(E)-2-cyano-N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-methylphenyl)prop-2-enamide](/img/structure/B2375994.png)
![N-(4-fluorophenyl)sulfonyl-N-(2-oxobenzo[g][1,3]benzoxathiol-5-yl)pyridine-3-carboxamide](/img/structure/B2375995.png)
![(3-Chlorophenyl)(2-thioxo-3-(m-tolyl)-1,4-diazaspiro[4.5]dec-3-en-1-yl)methanone](/img/structure/B2376001.png)
